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Introduction to Picoxystrobin

Picoxystrobin is a preventive and curative strobilurin fungicide belonging to the Group 11 classification

based on the Fungicide Resistance Action Committee (FRAC) system. It contains the active ingredient

picoxystrobin and is classified as a QoI fungicide (Quinone outside Inhibitor) that functions by binding to

the Qo site of cytochrome b, thereby blocking mitochondrial electron transport and disrupting cellular energy

production in fungal pathogens. This broad-spectrum fungicide is registered for control of foliar and soil-

borne plant diseases across multiple crops including corn, soybeans, cereals, dry beans, and canola,

exhibiting preventive, curative, and systemic activity. Global sales of picoxystrobin reached $485 million in

2019, ranking it among the world's top 15 fungicides, reflecting its importance in modern agricultural disease

management programs.

Efficacy Data and Spectrum of Control

Disease Control Spectrum

Picoxystrobin demonstrates efficacy against a broad spectrum of fungal pathogens across various crops. The

table below summarizes the major diseases controlled by picoxystrobin-based formulations:
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Table 1: Disease Control Spectrum of Picoxystrobin-Based Formulations [1]

Disease Pathogen Common Name Crops Affected Efficacy Rating

Puccinia striiformis Stripe Rust Wheat E [2]

Puccinia triticina Leaf Rust Wheat VG [2]

Puccinia graminis Stem Rust Wheat VG [2]

Stagonospora spp. Glume Blotch Wheat VG [2]

Septoria tritici Leaf Blotch Wheat VG [2]

Pyrenophora tritici-repentis Tan Spot Wheat VG [2]

Blumeria graminis Powdery Mildew Wheat G [2]

Cercospora spp. Gray Leaf Spot Corn Controlled [1]

Exserohilum turcicum Northern Corn Leaf Blight Corn Controlled [1]

Sclerotinia sclerotiorum White Mold Various Controlled [1]

Efficacy Rating Key: E = Excellent, VG = Very Good, G = Good

Comparative Efficacy of Strobilurin Fungicides in Wheat

Recent comparative studies through the North Central Regional Committee on Management of Small Grain

Diseases (NCERA-184) have evaluated the efficacy of various strobilurin fungicides against key wheat

diseases:

Table 2: Comparative Efficacy of Strobilurin Fungicides in Wheat Disease Management [2]
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Application Timing and Methodologies

Growth Stage-Based Application

Proper application timing is critical for maximizing picoxystrobin efficacy. The following growth stage

recommendations are based on extensive field testing:

Wheat Applications:

Flag Leaf Stage (Feekes 8-9): Primary application timing for protection against foliar diseases

including rusts, septoria, and powdery mildew
Heading Stage (Feekes 10.5): Critical application window for protection against glume blotch and

late-season rust pressures
Harvest Restriction: Applications should not exceed Feekes 10.5 growth stage [2]

Corn Applications:

V4-V8 Vegetative Stages: Early applications for preventive control against northern corn leaf blight
and gray leaf spot

Tasseling to Silking (VT-R1): Critical application window for maximum yield protection and disease
prevention

Soybean Applications:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 10 Tech Support

https://www.smolecule.com/products/s639991?utm_src=pdf-body
https://www.montana.edu/extension/plantpath/resources/2023-ncera184-wheat-fungicide-table.html
https://www.smolecule.com/products/s639991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


R1-R3 Reproductive Stages: Initial application at beginning of flowering for white mold and aerial

blight control
R4-R5 Reproductive Stages: Secondary application if disease pressure persists or environmental

conditions favor disease development

Application Parameters

Table 3: Optimal Application Parameters for Picoxystrobin Formulations

Parameter Specification Notes

Application Method Foliar spray Most effective delivery method [3]

Water Volume 10-20 gallons/acre Ensure thorough coverage

Nozzle Type Hollow cone or flat fan Optimize droplet spectrum for target

Pressure 30-60 psi Maintain consistent pressure

Spray Interval 7-14 days Adjust based on disease pressure

Rainfastness 1-4 hours Systemic activity provides rainfastness [4]

Experimental Protocols for Efficacy Evaluation

Field Evaluation Protocol

Objective: To evaluate the efficacy of picoxystrobin against target fungal pathogens in field conditions

Materials and Methods:

Experimental Design: Randomized complete block design with 4 replications

Plot Size: 10 x 30 feet for small grains, 20 x 40 feet for row crops
Treatment Structure: Include untreated control, standard fungicide check, and picoxystrobin at

multiple rates
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Application Timing: Apply at growth stages specified in Section 3.1 using calibrated spray

equipment
Disease Assessment: Evaluate disease severity at 7, 14, and 21 days after application using

standardized rating scales
Data Collection: Record disease incidence, severity, and yield parameters

Statistical Analysis:

Analyze data using ANOVA with mean separation by Fisher's Protected LSD (p≤0.05)
Calculate area under disease progress curve (AUDPC) for temporal analysis

Determine percent efficacy compared to untreated control

Microscopic Evaluation of Fungicide Penetration

Objective: To visualize and quantify picoxystrobin penetration in plant tissues using advanced imaging

techniques

Materials:

Matrix-assisted laser desorption/ionization mass spectrometry imaging (MALDI-MSI) system [5]
Gelatin embedding compound

α-cyano-4-hydroxycinnamic acid (α-CHCA) matrix
Picoxystrobin standard (98% purity)

Wheat leaf samples

Methodology:

Sample Preparation:

Apply 20μL of 1250 ppm picoxystrobin solution to approximately 1 cm² of wheat flag leaf

Sample treated tissue at 1 hour, 1 week, and 2 weeks after application
Embed tissue in 10% gelatin solution and freeze at -80°C

Prepare 30μm thick sections using cryostat at -30°C

MSI Analysis:

Apply matrix by sublimation using iMlayer (0.5μm thickness, 250°C)

Conduct imaging using MALDI system in positive ion mode
Set laser irradiation interval to 30μm with 80 irradiations per pixel

Analyze distribution using Imaging MS Solution software
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This protocol has successfully demonstrated azoxystrobin penetration from epidermal to internal tissues with

accumulation around vascular bundles, providing methodology applicable to picoxystrobin penetration

studies [5].

Resistance Management Strategies

Understanding Resistance Development

Picoxystrobin belongs to the QoI fungicide group (Group 11) which carries a high resistance risk due to

its site-specific mode of action. Resistance typically develops through single-gene mutations, particularly the

G143A mutation in the cytochrome b gene, which can lead to complete loss of efficacy under high selection

pressure. The development of resistance follows two primary patterns:

Abrupt (Qualitative) Resistance: Results from single gene mutations occurring at low frequency,
leading to rapid population shift and sudden control failures [4]

Gradual (Quantitative) Resistance: Arises from accumulation of mutations in multiple genes,
resulting in progressive reduction in sensitivity [4]

Integrated Resistance Management

Implement the following strategies to mitigate resistance development:

Tank Mixing: Combine picoxystrobin with fungicides from different mode of action groups (e.g.,

triazoles, SDHIs)
Application Frequency: Limit the number of sequential picoxystrobin applications to 1-2 per

season
Rotation Programs: Alternate with fungicides from different FRAC groups throughout the growing

season
Monitoring Programs: Regularly assess field efficacy and conduct sensitivity monitoring for early

detection of resistance shifts

The commercial formulation Aproach Prima SC, which combines picoxystrobin with cyproconazole (a

triazole fungicide), exemplifies an effective resistance management product with demonstrated efficacy

across multiple wheat diseases [2].
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Environmental and Non-Target Considerations

Ecotoxicological Profile

Recent research has identified that picoxystrobin causes mitochondrial dysfunction in non-target

organisms, particularly earthworms, through several mechanisms:

Disruption of Mitochondrial Ultrastructure: Exposure to concentrations as low as 62.5 μg/kg
resulted in mitochondrial matrix voids, cristae degeneration, and outer membrane ablation [6]

Inhibition of Electron Transport Chain: Picoxystrobin significantly inhibits complex II and III
activity in the mitochondrial electron transport chain [6]

Reduction in ATP Production: Impaired mitochondrial function leads to decreased cellular energy
production

Oxidative Stress Generation: Induces production of reactive oxygen species leading to cellular
damage

Molecular Mechanisms of Mitochondrial Toxicity

The molecular mechanisms underlying picoxystrobin's toxicity to non-target organisms involve:
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Figure 1: Molecular Mechanisms of Picoxystrobin Toxicity in Non-Target Organisms [6]

Emerging Trends and Future Directions
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The strobilurin market, including picoxystrobin, is projected to expand from USD 5.53 billion in 2025 to

USD 6.88 billion by 2030, representing a compound annual growth rate of 4.47%. Key trends driving

innovation include [3]:

Biological Integration: Development of combinations with bio-stimulants and bio-fungicides

Formulation Innovation: Advancements in nano-formulations and controlled-release technologies
Digital Agriculture: Integration with AI and drone-based spraying technologies for precision

application
New Product Development: Recent introductions include Metcyclofenstrobin (Syngenta, 2025) and

bifemetstrobin (Sumitomo Chemical, 2024) [3]

Recent investments in production capacity, such as Corteva's USD 27.5 million expansion facility in

Midland, will further enhance picoxystrobin availability and formulation development [3].

Conclusion

Picoxystrobin remains a cornerstone fungicide for broad-spectrum disease control in multiple cropping

systems when applied according to recommended guidelines. Its efficacy against major fungal pathogens,

combined with physiological benefits for plant health, ensures its continued importance in integrated disease

management programs. However, the high resistance risk and documented effects on non-target soil

organisms necessitate strict adherence to resistance management strategies and careful consideration of

environmental impacts. Future developments in formulation technology and precision application methods

will further enhance the efficacy and sustainability of picoxystrobin in agricultural production systems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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